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Compound of Interest

5-Cyclopropylisoxazole-3-
Compound Name:
carboxylic acid

Cat. No.: B1349168

In-Depth Technical Guide: 5-
Cyclopropylisoxazole-3-carboxylic acid

This technical guide provides an in-depth overview of the chemical properties of 5-
Cyclopropylisoxazole-3-carboxylic acid, tailored for researchers, scientists, and
professionals in the field of drug development.

Core Chemical Data

The fundamental properties of 5-Cyclopropylisoxazole-3-carboxylic acid are summarized in
the table below, providing a clear reference for its molecular composition and weight.

Property Value
Molecular Formula C7H7NO3[1]
Molecular Weight 153.14 g/mol [1]

Physicochemical Properties

5-Cyclopropylisoxazole-3-carboxylic acid is typically found as an off-white to light brown
solid.[2] It has a melting point range of 96-100 °C.[2]
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Logical Relationship of Core Properties

The following diagram illustrates the relationship between the compound's name, its empirical
formula, and its molecular weight.

5-Cyclopropylisoxazole-3-carboxylic acid

Molecular Formula:
C7H7NO3

Molecular Weight:
153.14 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Experimental Protocols

While specific, detailed experimental protocols for various applications of 5-
Cyclopropylisoxazole-3-carboxylic acid are proprietary and context-dependent, the general
synthetic routes are available in the chemical literature. The synthesis of isoxazole derivatives
often involves the cycloaddition of a nitrile oxide with an alkyne or alkene. For 5-substituted-
isoxazole-3-carboxylic acids, a common method involves the reaction of a substituted
hydroxylamine with an a,3-unsaturated carbonyl compound, followed by oxidation.

A plausible synthetic approach for 5-Cyclopropylisoxazole-3-carboxylic acid would involve
the following conceptual steps:

o Formation of a Cyclopropyl-substituted Building Block: Preparation of a suitable cyclopropyl-
containing precursor, such as a cyclopropyl alkyne or a [3-ketoester bearing a cyclopropyl

group.
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e |soxazole Ring Formation: Reaction of the cyclopropyl precursor with a reagent that provides
the isoxazole core. A common method is the [3+2] cycloaddition of a nitrile oxide (generated
in situ from an oxime) with an appropriately substituted alkyne.

o Carboxylic Acid Moiety Introduction/Modification: The carboxylic acid group at the 3-position
can be introduced at various stages of the synthesis. For instance, it could be present on
one of the starting materials or generated from a precursor functional group (e.g., hydrolysis
of an ester or nitrile) in the final steps of the synthesis.

 Purification: The final product would be purified using standard laboratory techniques such
as recrystallization or column chromatography to achieve the desired purity.

It is important to note that the specific reagents, reaction conditions (temperature, solvent,
reaction time), and purification methods would need to be optimized for each specific
synthesis. Researchers should consult relevant synthetic chemistry literature for detailed
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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